![molecular formula C10H14BClO3 B567209 (2-Butoxy-4-chlorophenyl)boronic acid CAS No. 1256355-07-3](/img/structure/B567209.png)
(2-Butoxy-4-chlorophenyl)boronic acid
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Overview
Description
“(2-Butoxy-4-chlorophenyl)boronic acid” is a type of organoboron compound . Organoboron compounds are considered as a mainstay in modern organic chemistry for the construction of carbon–carbon or carbon–heteroatom bonds . They are used in cross-coupling reactions, catalysis, medicinal chemistry, polymer or optoelectronics materials .
Synthesis Analysis
The main strategies to build up borinic acids rely either on the addition of organometallic reagents to boranes (B (OR) 3, BX 3, aminoborane, arylboronic esters) or the reaction of triarylboranes with a ligand (diol, amino alcohol, etc.) . Protodeboronation of pinacol boronic esters is a method that has been developed .
Chemical Reactions Analysis
Organoboron compounds are highly valuable building blocks in organic synthesis . They are used in various chemical reactions including Suzuki–Miyaura cross-coupling , Petasis reaction, Chan–Lam–Evans coupling, oxidation, etc .
Scientific Research Applications
Environmental Remediation and Analysis
Electrochemical Degradation : Studies have demonstrated the efficacy of boron-doped diamond electrodes for the electrochemical degradation of organic pollutants, including chlorophenols, in wastewater. The presence of boronic acid functionalities in these systems enhances the degradation process, leading to complete mineralization of pollutants such as 2,4-D and clofibric acid (Souza et al., 2016; Sirés et al., 2006).
Sensor Applications : Boron-doped materials have also been explored for their potential in developing sensitive analytical tools, such as voltammetric sensors for detecting priority pollutants like 4-chlorophenol in water. These applications leverage the unique electrochemical properties of boronic acids for environmental monitoring (Saterlay et al., 2001).
Organic Synthesis and Catalysis
Boron Heterocycles : Research into boron-containing heterocycles, involving reactions of boronic acids with various organic compounds, highlights the versatility of boronic acids in synthesizing complex molecular architectures. These studies illustrate the potential for creating novel boron heterocycles with desired properties for applications in materials science and organic synthesis (Barba et al., 2001).
Catalysis and Additive Reactions : Boronic acids are pivotal in catalytic processes and have been utilized in various organic reactions, including enantioselective additions and Suzuki-Miyaura coupling reactions. These applications demonstrate the role of boronic acids in facilitating chemical transformations that are critical in the synthesis of pharmaceuticals and complex organic molecules (Kinzel et al., 2010; Hashimoto et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of (2-Butoxy-4-chlorophenyl)boronic acid is the palladium catalyst in the Suzuki–Miyaura (SM) coupling reaction . The SM coupling reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
In the SM coupling reaction, this compound interacts with its target, the palladium catalyst, through a process called transmetalation . This process involves the transfer of the (2-Butoxy-4-chlorophenyl) group from boron to palladium . This is a key step in the formation of new carbon-carbon bonds in the SM coupling reaction .
Biochemical Pathways
The SM coupling reaction, facilitated by this compound, is part of a broader biochemical pathway involving the formation of carbon-carbon bonds . This pathway is crucial in organic synthesis, enabling the construction of complex organic molecules from simpler building blocks .
Pharmacokinetics
These properties suggest that this compound would have good bioavailability for use in chemical reactions .
Result of Action
The result of the action of this compound in the SM coupling reaction is the formation of new carbon-carbon bonds . This enables the synthesis of complex organic molecules, contributing to advancements in fields such as pharmaceuticals, materials science, and chemical research .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of other reagents . The SM coupling reaction, for instance, requires mild and functional group tolerant reaction conditions . Furthermore, boronic acids, including this compound, are generally environmentally benign, making them suitable for use in a variety of settings .
Properties
IUPAC Name |
(2-butoxy-4-chlorophenyl)boronic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BClO3/c1-2-3-6-15-10-7-8(12)4-5-9(10)11(13)14/h4-5,7,13-14H,2-3,6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYWQEIZDBBRJAQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)Cl)OCCCC)(O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BClO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681710 |
Source
|
Record name | (2-Butoxy-4-chlorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.48 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1256355-07-3 |
Source
|
Record name | Boronic acid, B-(2-butoxy-4-chlorophenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1256355-07-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Butoxy-4-chlorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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